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Executive Summary
SGC-CBP30 is a highly selective chemical probe designed to inhibit the bromodomains of CBP

(CREB-binding protein) and p300.[1] Unlike pan-BET inhibitors (e.g., JQ1) that target the BRD4

family, SGC-CBP30 specifically disrupts the interaction between CBP/p300 and acetylated

histones, a critical mechanism in transcriptional regulation for oncology and immunology.

This guide provides a rigorous framework for validating SGC-CBP30 target occupancy using

the Thermal Shift Assay (TSA), also known as Differential Scanning Fluorimetry (DSF). We

compare its performance against alternative ligands (I-CBP112) and negative controls,

providing the experimental evidence required to confirm on-target engagement.

Target Profile: CBP/p300 Bromodomains
The CBP and p300 bromodomains are structurally distinct from the BET family (BRD2/3/4).

They possess a unique "LPF shelf" region that SGC-CBP30 exploits for selectivity.

Primary Target: CBP Bromodomain (CREBBP) & p300 Bromodomain (EP300).[2][3][4]
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Mechanism of Action: Acetyl-lysine mimetic.[5][6] The isoxazole ring of SGC-CBP30 forms a

hydrogen bond with the conserved asparagine (N1132 in CBP), displacing the natural

acetylated histone substrate.

Comparative Performance Analysis
To validate SGC-CBP30, one must compare its thermal stabilization profile against known

standards. The table below synthesizes performance data, correlating TSA shifts (

) with binding affinity (

) derived from Isothermal Titration Calorimetry (ITC).

Table 1: Comparative Ligand Profiling for CBP Bromodomain

Compound Role
TSA Shift (

)

Binding
Affinity (

)

Selectivity
Profile

SGC-CBP30 Primary Probe +9.7°C ~21 nM
Highly Selective

(CBP/p300)

I-CBP112 Alternative Probe +6.0°C - +8.0°C ~151 nM
Selective

(CBP/p300)

SGC-CBP30N Negative Control +2.0°C > 20 µM Inactive Analog

JQ1
Selectivity

Control
< 1.0°C

> 10 µM (for

CBP)

Selective for BET

Family

Bromosporine Broad Control +5.0°C Broad Spectrum

Pan-

Bromodomain

Binder

Note:

values are approximate and dependent on protein/dye concentrations. SGC-CBP30
consistently yields the highest stabilization among selective probes due to its nanomolar
affinity.
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Mechanistic Insight: Thermodynamic Stabilization
The Thermal Shift Assay relies on the principle that ligand binding stabilizes the target protein's

structured state, requiring more thermal energy to unfold it.

Diagram 1: Thermodynamic Stabilization Mechanism
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Caption: Ligand binding shifts the equilibrium toward the folded state, increasing the melting

temperature (

). Fluorescence increases only when the protein unfolds and the dye binds to exposed
hydrophobic regions.

Deep Dive Protocol: Validating SGC-CBP30
This protocol is optimized for the CBP bromodomain. It is a self-validating system because it

includes both a negative control (SGC-CBP30N or DMSO) and a selectivity control (JQ1).

Reagents
Protein: Recombinant human CBP Bromodomain (2 µM final concentration).

Dye: SYPRO Orange (5000x stock, use at 5x final).

Buffer: 10 mM HEPES pH 7.5, 500 mM NaCl, 5% Glycerol. Note: High salt mimics the

physiological nuclear environment and reduces non-specific aggregation.

Compounds: SGC-CBP30, I-CBP112, JQ1, DMSO.
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Experimental Workflow
Preparation: Dilute protein to 4 µM in assay buffer. Prepare 10x dye solution in buffer.

Compound Dispensing: Add 100 nL of compound (10 mM stock) to a 384-well PCR plate to

achieve ~25 µM final concentration.

Master Mix: Mix Protein and Dye solutions (1:1 ratio).

Incubation: Dispense 10 µL of Master Mix into the plate. Centrifuge (1000 x g, 1 min).

Incubate at RT for 10 mins to allow equilibrium binding.

Melt Curve: Run in a RT-PCR machine (e.g., QuantStudio). Ramp from 25°C to 95°C at

0.05°C/second (or 1°C/minute).

Analysis: Calculate the inflection point of the fluorescence transition (

). Determine

.

Diagram 2: TSA Experimental Workflow
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Caption: Step-by-step workflow for Differential Scanning Fluorimetry to validate ligand binding.

Orthogonal Validation & Troubleshooting
TSA is a screening tool. For publication-quality validation, TSA results must correlate with

orthogonal methods.

ITC Correlation: A high

(>5°C) in TSA typically correlates with a

< 100 nM in Isothermal Titration Calorimetry (ITC). If SGC-CBP30 shows a shift of <3°C,
suspect protein degradation or incorrect buffer pH.

Selectivity Check: If JQ1 causes a shift >2°C, the protein prep may be contaminated with

BET proteins, or the JQ1 concentration is too high (>50 µM), causing non-specific effects.

Negative Control: SGC-CBP30N should show minimal shift. If it shifts significantly, the assay

conditions may be promoting non-specific hydrophobic interactions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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